2-Hexyltetrahydrofuran
Overview
Description
- The compound consists of a six-membered ring containing five carbon atoms and one oxygen atom. The hexyl group (a six-carbon alkyl chain) is attached to one of the carbon atoms in the ring.
- This compound is a colorless liquid with a faint, sweet odor. It finds applications in various fields due to its unique structure and properties.
2-Hexyltetrahydrofuran: (CHO) is a cyclic ether with the chemical formula CHO. It belongs to the tetrahydrofuran family.
Preparation Methods
Synthetic Routes: 2-Hexyltetrahydrofuran can be synthesized through several methods, including acid-catalyzed cyclization of hexanol or hexanal. The cyclization reaction forms the tetrahydrofuran ring.
Industrial Production: Industrial-scale production typically involves the use of hexanol as a starting material. Acid-catalyzed cyclization under controlled conditions yields this compound.
Chemical Reactions Analysis
Reactivity: 2-Hexyltetrahydrofuran is relatively stable but can undergo various reactions.
Common Reactions:
Major Products: The major products depend on the specific reaction conditions and reagents used.
Scientific Research Applications
Chemistry: 2-Hexyltetrahydrofuran serves as a solvent and reagent in organic synthesis.
Biology: It may find applications in drug discovery and bioorganic chemistry due to its unique structure.
Medicine: Research may explore its potential as an anesthetic or in drug delivery systems.
Industry: It could be used in flavor and fragrance formulations.
Mechanism of Action
- The exact mechanism of action for 2-hexyltetrahydrofuran’s effects depends on its specific application. For example:
- As an anesthetic, it likely interacts with neuronal receptors or ion channels.
- In drug delivery, it may affect drug release kinetics.
- In flavor compounds, it interacts with taste receptors.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C10H20O |
|---|---|
Molecular Weight |
156.26 g/mol |
IUPAC Name |
2-hexyloxolane |
InChI |
InChI=1S/C10H20O/c1-2-3-4-5-7-10-8-6-9-11-10/h10H,2-9H2,1H3 |
InChI Key |
PFCMQIWQXUAYPK-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCC1CCCO1 |
Origin of Product |
United States |
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